Cas no 1268521-22-7 (tert-butyl 4-fluoro-4-(2-methanesulfonylacetyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-fluoro-4-(2-methanesulfonylacetyl)piperidine-1-carboxylate
• CAS No: 1268521-22-7
• MF: C₁₃H₂₂FNO₅S
• MW: 323.380886554718
• CID: 2132958
• PubChem ID: 53302085
• Update Time: 2025-04-21

tert-butyl 4-fluoro-4-(2-methanesulfonylacetyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-fluoro-4-(2-methanesulfonylacetyl)piperidine-1-carboxylate
• DB-062535
• AKOS015897716
• 1268521-22-7
• tert-butyl 4-fluoro-4-(2-methylsulfonylacetyl)piperidine-1-carboxylate

• Inchi： 1S/C13H22FNO5S/c1-12(2,3)20-11(17)15-7-5-13(14,6-8-15)10(16)9-21(4,18)19/h5-9H2,1-4H3
• InChI Key： DPMKOBIJKZTBBU-UHFFFAOYSA-N
• SMILES： S(C)(CC(C1(CCN(C(=O)OC(C)(C)C)CC1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 323.12027214Da
• Monoisotopic Mass: 323.12027214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.1Ų